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I-Atabrine dihydrochloride vs d-Atabrine activity
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Compound Focus: I-Atabrine dihydrochloride
Cat. No.: S2800317

Profile of I-Atabrine Dihydrochloride

The table below summarizes the key information available for 1-Atabrine dihydrochloride. [1] [2]

Property Description

IUPAC Name Information not available in search results

Chemical Formula C23H32CI3Ns0 [1] [2]

Molecular Weight 472.88 g/mol [1] [2]

CAS Number 56100-42-6 [1] [2]

Description Less active enantiomer of quinacrine; displays antiprion activity. [1] [2]

Primary Biological Activity  Antiprion activity (less active than the other enantiomer) [1]

Research Use For research use only. Not for human therapeutic use. [1]

The Parent Compound: Quinacrine (Atabrine)

To understand the context, it is essential to know about quinacrine, the compound from which 1-Atabrine is

derived. Quinacrine is a racemic mixture, meaning it contains both "d" and "1" enantiomers.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s2800317?utm_src=pdf-body
https://www.smolecule.com/products/s2800317?utm_src=pdf-interest
https://www.smolecule.com/products/s2800317?utm_src=pdf-body
https://www.smolecule.com/products/s2800317?utm_src=pdf-body
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOopVWSxHyKQ-SbDc5k1X8HyCyEP2ol-si86uRF9HtY5-JiZPEOW_
https://www.adooq.com/l-atabrine-dihydrochloride.html
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOopVWSxHyKQ-SbDc5k1X8HyCyEP2ol-si86uRF9HtY5-JiZPEOW_
https://www.adooq.com/l-atabrine-dihydrochloride.html
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOopVWSxHyKQ-SbDc5k1X8HyCyEP2ol-si86uRF9HtY5-JiZPEOW_
https://www.adooq.com/l-atabrine-dihydrochloride.html
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOopVWSxHyKQ-SbDc5k1X8HyCyEP2ol-si86uRF9HtY5-JiZPEOW_
https://www.adooq.com/l-atabrine-dihydrochloride.html
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOopVWSxHyKQ-SbDc5k1X8HyCyEP2ol-si86uRF9HtY5-JiZPEOW_
https://www.adooq.com/l-atabrine-dihydrochloride.html
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOopVWSxHyKQ-SbDc5k1X8HyCyEP2ol-si86uRF9HtY5-JiZPEOW_
https://www.medchemexpress.com/l-Atabrine_dihydrochloride.html?srsltid=AfmBOopVWSxHyKQ-SbDc5k1X8HyCyEP2ol-si86uRF9HtY5-JiZPEOW_
https://www.smolecule.com/products/s2800317?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

¢ Nomenclature: Also known internationally as Mepacrine, and formerly marketed under the trade
names Atabrine and Atebrin. [3] [4] [5]

e Historical & Current Uses: Initially developed as an antimalarial drug, it has been approved or used
off-label for treating giardiasis, tapeworm infections, lupus erythematosus, and rheumatoid arthritis. It
has also been used as a sclerosing agent for malignant effusions. [3] [4]

e Modern Research Focus: Recent high-profile research is exploring its potential as an anticancer
agent. Studies have identified it as a FoxP3 downregulator, which can inhibit regulatory T-cells
(Tregs) and boost anti-tumor immunity. [6] [7] [5] Its multiple mechanisms of action include DNA
intercalation, inhibition of NF-kB, and activation of p53. [3] [5]

The Missing Comparison: |- vs. d-Atabrine

Your query specifically asks for a comparison between the "I" and "d" forms of Atabrine. The available
scientific literature from this search does not contain experimental data that directly compares the two

isolated enantiomers across different biological assays.

The key evidence gap is that:

e The provided research on quinacrine's anticancer, anti-inflammatory, and other mechanisms [3] [6]
[7] refers to the racemic mixture (a 50/50 blend of d- and |-enantiomers).

e One source explicitly states that I-Atabrine dihydrochloride is a "less active enantiomer,"” [1] but it
does not provide quantitative data comparing its potency to the d-form in any specific experiment,
such as IC50 values.

Suggested Experimental Pathway for Comparison

To objectively compare the activity of 1- and d-Atabrine, the following experimental approach, inspired by

the methodologies in the search results, could be employed:

1. Objective To quantitatively compare the biological activity and potency of the isolated d- and I-

enantiomers of Atabrine (quinacrine) in relevant in vitro assays.

2. Key Assays Based on the known activities of quinacrine, you could test the enantiomers in:

e Treg Suppression Assay: Measure the IC50 for FoxP3 downregulation in human primary T-cells
using high-throughput flow cytometry, as described in [7].
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e Antiprion Assay: Quantify the EC50 for inhibiting prion protein aggregation in a standardized cell
model.

¢ Cell Viability Assay: Determine the IC50 for cytotoxicity in a panel of cancer cell lines to assess
antineoplastic potency. [5]

¢ NF-kB Pathway Assay: Measure the inhibition of NF-kB signaling in a reporter cell line.

3. Workflow Diagram The diagram below visualizes this proposed experimental workflow.

Isolate d- & |-Atabrine
Enantiomers

Treg Suppression Assay Antiprion Assay Cytotoxicity Assay NF-kB Signaling Assay
(Measure FoxP3 Downregulation ICso) (Measure Prion Aggregation ECso) (Measure Cancer Cell Viability ICso) (Measure Pathway Inhibition)

Data

ata

Quantitative Data Analysis
& Comparison

Generate
omparison Table

Report Enantiomer
Activity Profile

Click to download full resolution via product page

How to Proceed with Your Research

Given the lack of direct comparative data, I suggest the following steps:

¢ Refine Your Search: You may need to conduct a more targeted search in specialized scientific
databases (e.g., SciFinder, Reaxys) focusing on "quinacrine enantiomers" or the specific CAS
numbers for the d- and |- forms.

e Consider the Racemate: For many research purposes, the racemic quinacrine mixture is the
standard material used in published studies and may be a more practical starting point for your
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investigations. [3] [5]

e Source Enantiomers Separately: If your research specifically requires the less active I-Atabrine
dihydrochloride, it is available for purchase from chemical suppliers specializing in research
compounds. [1] [2]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b2800317#l-atabrine-

dihydrochloride-vs-d-atabrine-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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